Cas no 2228259-35-4 (4-(2-hydroxy-3-methoxyphenyl)-2-methylbutanoic acid)

• Product Name: 4-(2-hydroxy-3-methoxyphenyl)-2-methylbutanoic acid
• CAS No: 2228259-35-4
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 5922962
• PubChem ID: 165715311
• Update Time: 2025-06-28

4-(2-hydroxy-3-methoxyphenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxy-3-methoxyphenyl)-2-methylbutanoic acid
• EN300-1795968
• 2228259-35-4

• Inchi： 1S/C12H16O4/c1-8(12(14)15)6-7-9-4-3-5-10(16-2)11(9)13/h3-5,8,13H,6-7H2,1-2H3,(H,14,15)
• InChI Key： CHCRXAOVTUUDHZ-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CCC(C(=O)O)C)OC

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-(2-hydroxy-3-methoxyphenyl)-2-methylbutanoic acid

Introduction to 4-(2-hydroxy-3-methoxyphenyl)-2-methylbutanoic acid (CAS No. 2228259-35-4)

4-(2-hydroxy-3-methoxyphenyl)-2-methylbutanoic acid, identified by the CAS number 2228259-35-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of phenylbutanoic acids, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both hydroxyl and methoxy substituents on the aromatic ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and molecular studies.

The molecular structure of 4-(2-hydroxy-3-methoxyphenyl)-2-methylbutanoic acid consists of a phenyl ring substituted at the 2-position with a hydroxyl group (-OH) and at the 3-position with a methoxy group (-OCH₃). This arrangement creates a molecule with both hydrophilic and lipophilic characteristics, which can be advantageous for interactions with biological targets. The side chain, a 2-methylbutanoic acid moiety, further influences the compound's solubility and metabolic stability, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in phenylbutanoic acid derivatives due to their reported pharmacological effects. Studies have indicated that compounds within this class may exhibit properties such as anti-inflammatory, analgesic, and neuroprotective activities. The specific arrangement of functional groups in 4-(2-hydroxy-3-methoxyphenyl)-2-methylbutanoic acid suggests potential interactions with enzymes and receptors involved in these pathways. For instance, the hydroxyl group could facilitate hydrogen bonding interactions, while the methoxy group may influence electronic distribution and metabolic fate.

One of the most compelling aspects of this compound is its potential as a bioactive scaffold. Researchers have been exploring derivatives of phenylbutanoic acids to develop novel therapeutic agents. The presence of both polar (hydroxyl) and non-polar (methyl) groups in 4-(2-hydroxy-3-methoxyphenyl)-2-methylbutanoic acid allows it to interact with a wide range of biological targets, including proteins and nucleic acids. This versatility makes it an attractive candidate for further chemical modification to enhance its pharmacological profile.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-(2-hydroxy-3-methoxyphenyl)-2-methylbutanoic acid for biological activity. Molecular docking studies have been employed to predict potential binding modes of this compound with target enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammatory processes. These simulations have provided valuable insights into how structural modifications might improve binding affinity and selectivity.

The synthesis of 4-(2-hydroxy-3-methoxyphenyl)-2-methylbutanoic acid presents an interesting challenge due to the need to introduce both hydroxyl and methoxy groups at specific positions on the aromatic ring. Traditional synthetic routes often involve multi-step processes that require careful control over reaction conditions to avoid unwanted side products. However, recent developments in green chemistry have led to more sustainable methods for constructing complex molecules like this one. For example, catalytic methods using transition metals have been explored to achieve selective functionalization.

In addition to its pharmaceutical potential, 4-(2-hydroxy-3-methoxyphenyl)-2-methylbutanoic acid may also find applications in agrochemicals or material science due to its structural complexity. The combination of functional groups makes it a versatile building block for designing molecules with tailored properties. Further research into its derivatives could uncover novel applications beyond traditional medicine.

The biological activity of 4-(2-hydroxy-3-methoxyphenyl)-2-methylbutanoic acid is currently under investigation in several academic and industrial laboratories. Preliminary studies suggest that it may possess properties relevant to treating neurological disorders or metabolic diseases. The ability of this compound to modulate key signaling pathways could make it a valuable tool for understanding disease mechanisms and developing new treatments.

As our understanding of molecular interactions continues to evolve, compounds like 4-(2-hydroxy-3-methoxyphenyl)-2-methylbutanoic acid will play an increasingly important role in drug discovery and development. The integration of experimental data with computational modeling will be crucial for optimizing its pharmacological properties. By leveraging advances in synthetic chemistry and biotechnology, researchers can harness the full potential of this promising molecule.